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4-O-[2-Oxo-2-(phenylamino)ethyl]rifamycin 4-O-[2-Oxo-2-(phenylamino)ethyl]rifamycin
Brand Name: Vulcanchem
CAS No.: 13929-39-0
VCID: VC0227820
InChI: InChI=1S/C45H54N2O13/c1-22-14-13-15-23(2)44(55)47-30-20-32(57-21-33(49)46-29-16-11-10-12-17-29)34-35(40(30)53)39(52)27(6)42-36(34)43(54)45(8,60-42)58-19-18-31(56-9)24(3)41(59-28(7)48)26(5)38(51)25(4)37(22)50/h10-20,22,24-26,31,37-38,41,50-53H,21H2,1-9H3,(H,46,49)(H,47,55)/b14-13+,19-18+,23-15+
SMILES: CC1C=CC=C(C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)NC5=CC=CC=C5)C
Molecular Formula: C45H54N2O13
Molecular Weight: 830.9 g/mol

4-O-[2-Oxo-2-(phenylamino)ethyl]rifamycin

CAS No.: 13929-39-0

Main Products

VCID: VC0227820

Molecular Formula: C45H54N2O13

Molecular Weight: 830.9 g/mol

4-O-[2-Oxo-2-(phenylamino)ethyl]rifamycin - 13929-39-0

CAS No. 13929-39-0
Product Name 4-O-[2-Oxo-2-(phenylamino)ethyl]rifamycin
Molecular Formula C45H54N2O13
Molecular Weight 830.9 g/mol
IUPAC Name [(9E,19E,21E)-27-(2-anilino-2-oxoethoxy)-2,15,17,29-tetrahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate
Standard InChI InChI=1S/C45H54N2O13/c1-22-14-13-15-23(2)44(55)47-30-20-32(57-21-33(49)46-29-16-11-10-12-17-29)34-35(40(30)53)39(52)27(6)42-36(34)43(54)45(8,60-42)58-19-18-31(56-9)24(3)41(59-28(7)48)26(5)38(51)25(4)37(22)50/h10-20,22,24-26,31,37-38,41,50-53H,21H2,1-9H3,(H,46,49)(H,47,55)/b14-13+,19-18+,23-15+
Standard InChIKey XWUFBLUKDLTJDE-WSDNBYAVSA-N
Isomeric SMILES CC1/C=C/C=C(/C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(O/C=C/C(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)NC5=CC=CC=C5)\C
SMILES CC1C=CC=C(C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)NC5=CC=CC=C5)C
Canonical SMILES CC1C=CC=C(C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)NC5=CC=CC=C5)C
PubChem Compound 6444633
Last Modified Nov 11 2021
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